REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[OH:8].[N+:9]([O-])([OH:11])=[O:10]>C(O)(=O)C>[CH3:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([N+:9]([O-:11])=[O:10])[C:3]=1[OH:8]
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Name
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ice
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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10.8 g
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Type
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reactant
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Smiles
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CC1=C(C=CC=C1)O
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Name
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Quantity
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6.3 g
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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ice water
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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was slowly added
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Type
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CUSTOM
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Details
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reaction
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Type
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STIRRING
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Details
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The reaction mixture was stirred at a temperature of 20° C. or below for 1 h
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Duration
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1 h
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Type
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EXTRACTION
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Details
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The reaction product was extracted with ethyl acetate
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Type
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WASH
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Details
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the extracted layer was washed with water, saturated sodium hydrogencarbonate
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Type
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DRY_WITH_MATERIAL
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Details
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Thereafter, the washed layer was dried over anhydrous sodium sulfate
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Type
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DISTILLATION
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Details
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the solvent was distilled off under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography with a benzene-ethyl acetate mixture
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Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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CC1=C(C(=CC=C1)[N+](=O)[O-])O
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |